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Compound of Interest

Compound Name: N,N'-di-tert-Butylcarbodiimide

Cat. No.: B1329350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-di-tert-butylcarbodiimide (DTBC) is a highly versatile and sterically hindered

carbodiimide used extensively in organic synthesis. Its primary application lies in the formation

of amide and ester bonds, making it a valuable reagent in peptide synthesis and the

development of small molecule therapeutics.[1][2] The bulky tert-butyl groups enhance its

stability and minimize side reactions often observed with less hindered carbodiimides.[2] This

technical guide provides an in-depth overview of the primary synthetic routes to N,N'-di-tert-
butylcarbodiimide, complete with detailed experimental protocols, quantitative data for

comparison, and workflow diagrams to aid in laboratory implementation.

Physicochemical Properties of N,N'-di-tert-
butylcarbodiimide
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Property Value

CAS Number 691-24-7[1]

Molecular Formula C9H18N2[2]

Molecular Weight 154.25 g/mol

Appearance Colorless to almost colorless clear liquid[2]

Boiling Point 48-50 °C at 12 mmHg[1]

Density 0.800 g/mL at 20-25 °C[1]

Refractive Index (n20/D) 1.428

Synthetic Routes
There are two primary and well-established methods for the synthesis of N,N'-di-tert-
butylcarbodiimide, starting from either N,N'-di-tert-butylthiourea or N,N'-di-tert-butylurea.

Synthesis from N,N'-di-tert-butylthiourea
This method involves the oxidative desulfurization of N,N'-di-tert-butylthiourea. A common and

effective oxidizing agent for this transformation is sodium hypochlorite in a biphasic system.

This route is often favored for its relatively mild conditions and good yields.

Experimental Workflow: Synthesis from N,N'-di-tert-butylthiourea
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Preparation of N,N'-di-tert-butylthiourea

Oxidative Desulfurization

Purification

tert-Butylamine

Reaction in Ethanol

Carbon Disulfide

N,N'-di-tert-butylthiourea

N,N'-di-tert-butylthiourea

Biphasic Oxidation
(4 hours, 25 °C)

Sodium Hypochlorite Solution Sodium Hydroxide Toluene

Crude N,N'-di-tert-butylcarbodiimide
in Toluene

Crude Product

Wash with 50% aq. NaOH

Vacuum Distillation

Pure N,N'-di-tert-butylcarbodiimide
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Preparation of N,N'-di-tert-butylurea

Dehydration

Purification

tert-Butylamine

Reaction in Toluene
(24 hours, rt)

Triphosgene Triethylamine

N,N'-di-tert-butylurea

N,N'-di-tert-butylurea

Dehydration Reaction
(Reflux)

p-Toluenesulfonyl Chloride Triethylamine Dichloromethane

Crude N,N'-di-tert-butylcarbodiimide
in DCM

Crude Product

Wash with aq. NaHCO3

Wash with dilute aq. Acid

Vacuum Distillation

Pure N,N'-di-tert-butylcarbodiimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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